5-Fluoro-2-[(1-methylpiperidin-4-yl)oxy]pyrimidine
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Description
5-Fluoro-2-[(1-methylpiperidin-4-yl)oxy]pyrimidine is a pyrimidine derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been extensively studied for its anti-cancer properties and has shown promising results in pre-clinical studies.
Scientific Research Applications
Synthesis and Antitumor Activity
- 5-Fluoro-2-[(1-methylpiperidin-4-yl)oxy]pyrimidine derivatives have been explored for their potential in cancer treatment. For instance, the synthesis of acyclonucleoside derivatives of 5-fluorouracil, a related compound, has shown promising results in the development of new drugs with fewer side effects and broader safety margins (Rosowsky, Kim, & Wick, 1981).
Fluorine Chemistry in Personalized Medicine
- Developments in fluorine chemistry have contributed significantly to the precise use of fluorinated pyrimidines (FPs) in cancer treatment. This includes the synthesis of 5-Fluorouracil (5-FU), a widely used FP in treating cancer. Research in this area has led to new insights into how FPs affect nucleic acid structure and dynamics (Gmeiner, 2020).
Antifungal Activity
- Novel pyrimidine derivatives, including those related to 5-Fluoro-2-[(1-methylpiperidin-4-yl)oxy]pyrimidine, have been synthesized and tested for their antifungal activities against various pathogens, demonstrating significant potential in this area (Wu, Lan, Wu, & Fei, 2021).
Nucleic Acid Metabolism Studies
- Studies on fluorinated pyrimidines have shed light on their effects on nucleic acid biosynthesis, providing valuable insights for the development of antitumor treatments (Danneberg, Montag, & Heidelberger, 1958).
NMR Spectroscopy in Nucleic Acids
- 5-Fluoro pyrimidines have been used to probe DNA and RNA secondary structures using NMR spectroscopy, offering a valuable tool for understanding nucleic acid conformational transitions (Puffer, Kreutz, Rieder, Ebert, Konrat, & Micura, 2009).
Clinical Development and Applications
- The clinical applications and development of fluorinated pyrimidines, including 5-Fluorouracil, have been widely explored. These compounds have been integral in treating various solid tumors, with ongoing research into optimizing their therapeutic efficacy (Grem, 2000).
properties
IUPAC Name |
5-fluoro-2-(1-methylpiperidin-4-yl)oxypyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FN3O/c1-14-4-2-9(3-5-14)15-10-12-6-8(11)7-13-10/h6-7,9H,2-5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFYSHHNWGJWPDY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)OC2=NC=C(C=N2)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14FN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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